A quantum-chemical study of the geometries and electronic structures of ArO and [Ar,O,H]+: proton affinities of singlet and triplet ArO

Physical Chemistry Chemical Physics Pub Date: 2000-04-18 DOI: 10.1039/B000785O

Abstract

A computational study of the [Ar,O,H]+ cation, a possible interference ion in ICP mass spectrometry, has been performed. Three singlets and three triplets at local minima were found. Structural optimizations were performed at MP2(full)/aug-cc-pVTZ and single-point calculations were done at these optimum geometries using CCSD(T)(full)/aug-cc-pVTZ. The lowest-energy isomer is the singlet Ar–O–H+ ion 1, isoelectronic with the hypochlorous acid. Two other singlets, Ar––H–O+ and H–Ar+––O, are higher in energy by 57.5 and 85.7 kcal mol−1, respectively. The low-energy triplets are Ar––H–O+ (0.2 kcal mol−1 above 1) and Ar––OH+ (2.3 kcal mol−1 above 1). The third triplet, H–Ar+––O, is 33.4 kcal mol−1 above 1. The computed proton affinities of ArO in its singlet and triplet states are 174.1 and 129.9 kcal mol−1, respectively. The deprotonation energy of the singlet ArOH+1 strongly depends on the change in multiplicity: 174.1 kcal mol−1 forming singlet ArO, and 130.1 kcal mol−1 forming the triplet. Deprotonation energies of the two low-energy triplets Ar––H–O+ and Ar––OH+ are 129.9 and 127.8 kcal mol−1, respectively.

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